Cas no 132915-47-0 (9-Hydroxy-13E-labden-15-oic acid)

• Product name: 9-Hydroxy-13E-labden-15-oic acid
• CAS No: 132915-47-0
• MF: C₂₀H₃₄O₃
• MW: 322.48216
• CID: 836701
• PubChem ID: 73554047

9-Hydroxy-13E-labden-15-oic acid Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxy-13E-labden-15-oic acid
• [ "" ]
• (E)-5-[(1R,2S,4aS,8aS)-1-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-yl]-3-methylpent-2-enoic acid
• 132915-47-0

• Inchi： InChI=1S/C20H34O3/c1-14(13-17(21)22)9-12-20(23)15(2)7-8-16-18(3,4)10-6-11-19(16,20)5/h15-16,23H,1,6-13H2,2-5H3,(H,21,22)/t15-,16-,19-,20+/m0/s1
• InChI Key： IFVSIWLDTZSJQA-CPLUKWAASA-N
• SMILES： C[C@H]1CC[C@@H]2[C@@]([C@]1(CCC(=C)CC(=O)O)O)(CCCC2(C)C)C

Computed Properties

• Exact Mass: 322.25079494g/mol
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.0±0.1 g/cm3
• Boiling Point: 445.2±18.0 °C at 760 mmHg
• Flash Point: 237.2±17.7 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

9-Hydroxy-13E-labden-15-oic acid Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃